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Compound of Interest

Compound Name: 2-methylpentane-1,3-diol

Cat. No.: B089453

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 2-methylpentane-1,3-diol (CAS No: 149-31-5), a versatile diol used in various
industrial and pharmaceutical applications. Adherence to these guidelines is crucial to ensure a
safe laboratory and manufacturing environment.

Section 1: Hazard Identification and Classification

2-Methylpentane-1,3-diol is classified as a substance that can cause skin and serious eye
irritation.[1] It is crucial to avoid direct contact with the substance.

GHS Hazard Statements:

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

e H302: Harmful if swallowed.[2]

e H335: May cause respiratory irritation.[2][3]

Precautionary Statements:
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A comprehensive list of precautionary statements can be found in the safety data sheets and
should be strictly followed.[1][2][3][4][5] Key precautions include washing skin thoroughly after
handling and wearing appropriate protective equipment.[4][5]

Section 2: Physical and Chemical Properties

Understanding the physical and chemical properties of 2-methylpentane-1,3-diol is
fundamental to its safe handling and storage.

Property Value Source
Molecular Formula C6H1402 21161171181
Molecular Weight 118.17 g/mol [6][71[8]
Appearance Liquid [2]

CAS Number 149-31-5 [2][6]

Section 3: Exposure Controls and Personal
Protection

Establishing a safe working environment when handling 2-methylpentane-1,3-diol requires
the implementation of appropriate exposure controls and the use of personal protective
equipment (PPE).

Engineering Controls

o Ventilation: Use in a well-ventilated area.[1][9][10] Local exhaust ventilation or process
enclosures should be used to control airborne levels.[10] Facilities should be equipped with
an eyewash station and a safety shower.[10][11]

Personal Protective Equipment (PPE)
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PPE Type Specification Source
Safety glasses with side
shields or chemical safety
) goggles conforming to EN166
Eye/Face Protection [4][9][10][11][12]

or OSHA's eye and face
protection regulations in 29
CFR 1910.133.

Skin Protection

Wear appropriate protective
gloves (e.g., light-weight
rubber gloves) and clothing to
prevent skin exposure.
Chemical protection gloves
tested according to EN 374 are

suitable.

[1][4][9][10][11][12]

Respiratory Protection

If ventilation is inadequate, use
a NIOSH/MSHA or European
Standard EN 149 approved

respirator.

[1](10]11]

Section 4: Handling and Storage

Proper handling and storage procedures are essential to prevent accidents and maintain the

integrity of the chemical.

Handling

» Avoid contact with skin, eyes, and clothing.[10][12]

Do not breathe vapor or spray.[12]

Wash hands thoroughly after handling and before breaks.[1][10][12]

Keep away from food, drink, and animal feedingstuffs.[1][12]

Use non-sparking tools and take measures to prevent static discharges.[4][9]
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e Ground and bond containers when transferring material.[4][10]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][10]
o Keep away from sources of ignition, heat, sparks, and open flames.[3][4][10]
o Store in an approved flame-proof area.[9]

o Recommended storage temperature is between 2-8°C in a refrigerator or freezer under
-20°C for long-term storage.[2][6]

Section 5: Accidental Release Measures

In the event of a spill, immediate and appropriate action is necessary to contain the material
and protect personnel and the environment.

Spill Response Workflow

Click to download full resolution via product page
Caption: Workflow for handling a chemical spill of 2-methylpentane-1,3-diol.

Section 6: Toxicological Information

While comprehensive toxicological data is not fully available, existing information indicates the
following:
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Endpoint Result Source
o Shall not be classified as
Acute Toxicity ) [1]
acutely toxic.
Skin Corrosion/Irritation Causes skin irritation. [1]
Serious Eye Damage/Irritation Causes serious eye irritation. [1]
Respiratory or Skin Shall not be classified as a 1]
Sensitization respiratory or skin sensitizer.
o Shall not be classified as germ
Germ Cell Mutagenicity ) [1]
cell mutagenic.
Shall not be classified as
) o carcinogenic. Not listed by
Carcinogenicity [1][10]

ACGIH, IARC, NTP, or CA
Prop 65.

Reproductive Toxicity

Shall not be classified as a

reproductive toxicant.

[1]

STOT-Single Exposure

Shall not be classified as a
specific target organ toxicant

(single exposure).

[1]

STOT-Repeated Exposure

Shall not be classified as a
specific target organ toxicant

(repeated exposure).

[1]

Aspiration Hazard

Shall not be classified as
presenting an aspiration

hazard.

[1]

Section 7: First-Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical
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advice/attention.[1][4][5]

o Skin Contact: Wash with plenty of water.[1] If skin irritation occurs, get medical
advice/attention.[1] Take off contaminated clothing and wash it before reuse.[1]

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[4]

 Ingestion: Do NOT induce vomiting.[4][9] Immediately call a POISON CENTER or doctor.[4]
[9]

Section 8: Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][4][10]

» Unsuitable Extinguishing Media: Do not use a heavy water stream.[1]

o Specific Hazards: Vapors may form an explosive mixture with air and can travel to a source
of ignition and flash back.[4][10] Containers may explode in the heat of a fire.[4][10]

e Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[4]
[10]

Section 9: Experimental Protocols

Detailed experimental protocols for the safety assessment of 2-methylpentane-1,3-diol, such
as those for skin and eye irritation studies, are typically developed and executed by specialized
toxicology laboratories and are not publicly available in safety data sheets. These studies are
conducted under controlled conditions following standardized guidelines, such as those from
the Organisation for Economic Co-operation and Development (OECD). For specific
experimental methodologies, it is recommended to consult specialized toxicological literature or
contract a certified testing facility.

Disclaimer: This guide is intended for informational purposes only and should not be used as a
substitute for a comprehensive safety data sheet (SDS) or professional safety advice. Always
refer to the SDS for the most current and detailed information before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemos.de [chemos.de]
. 2-Methylpentane-1,3-diol | 149-31-5 [sigmaaldrich.com]

. sigmaaldrich.com [sigmaaldrich.com]

1
2
3
e 4. fishersci.com [fishersci.com]
5. sigmaaldrich.com [sigmaaldrich.com]
6. pharmaffiliates.com [pharmaffiliates.com]
7. 2-Methyl-1,3-pentanediol | C6H1402 | CID 61099 - PubChem [pubchem.ncbi.nlm.nih.gov]
8

. (2R,3S)-2-methylpentane-1,3-diol | C6H1402 | CID 10877093 - PubChem
[pubchem.ncbi.nlm.nih.gov]

» 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 11. fishersci.com [fishersci.com]

e 12. carlroth.com:443 [carlroth.com:443]

 To cite this document: BenchChem. [Navigating the Safe Handling of 2-Methylpentane-1,3-
diol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089453#safety-and-handling-precautions-for-2-
methylpentane-1-3-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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